1-Heptanone, 1-(8-hydroxy-7-quinolinyl)-

• CAS No.: 60697-65-6
• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol
• IUPAC Name: 1-(8-hydroxyquinolin-7-yl)heptan-1-one
• InChI: InChI=1S/C16H19NO2/c1-2-3-4-5-8-14(18)13-10-9-12-7-6-11-17-15(12)16(13)19/h6-7,9-11,19H,2-5,8H2,1H3
• InChI Key: UFRFSVFZDXIEHO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(=O)C1=C(C2=C(C=CC=N2)C=C1)O

Description

1-Heptanone, 1-(8-hydroxy-7-quinolinyl)- (CAS: [62189-88-2]) is an aromatic hydroxyketone with the molecular formula C₁₆H₁₉NO₂ (mol. wt. 257.33). It features a heptanone backbone linked to an 8-hydroxyquinoline moiety at the 7-position of the quinoline ring. This compound belongs to a broader class of 8-hydroxyquinoline derivatives, which are notable for their chelating properties and applications in corrosion inhibition, pharmaceuticals, and materials science .

Preparation Methods

The synthesis of 1-Heptanone, 1-(8-hydroxy-7-quinolinyl)- can be achieved through various synthetic routes. One common method involves the reaction of enanthoyl chloride with phenol in the presence of aluminum chloride . This reaction is typically carried out without a solvent, initially at 100°C, followed by heating to 125-130°C for one hour. Another method involves the Fries reaction of phenyl enanthate with aluminum chloride in nitrobenzene at 37.5°C for 44.5 hours . Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

1-Heptanone, 1-(8-hydroxy-7-quinolinyl)- undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include aluminum chloride, n-butyllithium, and sodium sulfide . For example, the compound can be oxidized to form oximes or reduced to form hydrazones. Substitution reactions can lead to the formation of methyl ethers or other derivatives. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Heptanone, 1-(8-hydroxy-7-quinolinyl)- has several scientific research applications. In chemistry, it is used as a precursor for the synthesis of various derivatives and as a reagent in organic synthesis . In biology, it may be used in studies involving enzyme inhibition or as a ligand in binding studies. In medicine, its derivatives could be explored for potential therapeutic applications. In industry, it may be used in the production of specialty chemicals or as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 1-Heptanone, 1-(8-hydroxy-7-quinolinyl)- involves its interaction with specific molecular targets and pathways. The hydroxy group on the quinoline ring can participate in hydrogen bonding, while the ketone group can act as an electrophile in various reactions. These interactions can influence the compound’s reactivity and its ability to bind to specific enzymes or receptors. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Positional Isomers: 5-Quinolinyl vs. 7-Quinolinyl Derivatives

The position of the hydroxy group on the quinoline ring significantly influences physicochemical properties:

Property	1-(8-Hydroxy-5-quinolinyl)-1-heptanone	1-(8-Hydroxy-7-quinolinyl)-1-heptanone
Molecular Formula	C₁₆H₁₉NO₂	C₁₆H₁₉NO₂
Melting Point	69–70°C	Not reported (inferred similar)
Synthetic Route	Ethyl bromide + enanthoylresorcinol	Same as 5-isomer

Key Findings :

• Positional isomerism affects crystallinity and solubility.
• Both isomers share identical molecular weights but may differ in biological activity due to steric or electronic effects of the hydroxy group position .

Chain-Length Variants: Heptanone vs. Nonanone/Decanone

Elongating the alkyl chain alters hydrophobicity and molecular interactions:

Compound	Molecular Formula	Molecular Weight	Melting Point
1-(8-Hydroxy-7-quinolinyl)-1-heptanone	C₁₆H₁₉NO₂	257.33	Not reported
1-(8-Hydroxy-7-quinolinyl)-1-nonanone	C₁₈H₂₃NO₂	285.38	Not reported
1-(8-Hydroxy-7-quinolinyl)-1-decanone	C₁₉H₂₅NO₂	299.41	Not reported

Key Findings :

• Increased chain length enhances lipophilicity, which may improve membrane permeability in biological systems or efficacy as corrosion inhibitors .

Heterocyclic Analogs: Quinoline vs. Thiophene/Phenyl Derivatives

Replacing the quinoline moiety with other aromatic systems modifies electronic and steric profiles:

Compound	Molecular Formula	Molecular Weight	Key Properties
1-Heptanone, 1-(2-thienyl)-	C₁₁H₁₆OS	196.31	Density: ~1.0 g/cm³
1-(4-Hydroxyphenyl)-1-hexanone	C₁₂H₁₆O₂	192.26	High polarity (phenolic -OH)

Key Findings :

• Its lower molecular weight and density suggest higher volatility compared to quinoline derivatives .
• Phenolic Derivative: The hydroxyphenyl group increases solubility in polar solvents (e.g., water or ethanol) due to hydrogen bonding, contrasting with the quinoline-based compounds’ preference for organic solvents .